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Compound of Interest

Compound Name: 2-Methoxyethyl acetate

Cat. No.: B086879

Proper disposal of 2-Methoxyethyl acetate is critical for ensuring laboratory safety and
environmental protection. This substance is a flammable liquid and vapor that is harmful if
swallowed, inhaled, or in contact with skin, and may pose reproductive health risks.[1][2][3]
Adherence to strict disposal protocols is essential to mitigate these hazards.

This guide provides comprehensive, step-by-step procedures for the safe handling and
disposal of 2-Methoxyethyl acetate, tailored for researchers, scientists, and drug development
professionals.

Safety and Handling Overview

Before initiating any disposal procedure, it is imperative to handle 2-Methoxyethyl acetate with
appropriate safety measures.

o Ventilation: Always work in a well-ventilated area or under a chemical fume hood to avoid
inhalation of vapors.[1][4]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, protective clothing, and safety glasses or splash goggles.[5][6][7] If there is a risk of
exceeding exposure limits, a NIOSH-approved respirator is required.[1][5]

« Ignition Sources: Keep 2-Methoxyethyl acetate away from heat, sparks, open flames, and
other sources of ignition.[1][3][8] Use spark-proof tools and explosion-proof equipment when
handling.[3]
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o Peroxide Formation: Be aware that long-standing contact with air and light can lead to the
formation of potentially explosive peroxides.[4][8] Check for peroxides before any operations
involving heating, such as distillation.[2][8]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Methoxyethyl acetate, which is
essential for risk assessment and proper handling.

Property Value

UN Number 1189[2][9]

CAS Number 110-49-6[1][2][6]

Molecular Formula CsH1003[10]

Flash Point 45°C - 51°C[2][8][10]

Boiling Point 143-146°C[2][5]

Melting Point -65°C[2][5]

Explosive Limits 1.5% - 12.3% by volume in air[2]

Autoignition Temp. 380°C[2]

EPA Haz. Waste No. D001 (Ignitability Characteristic) may apply[4]

Disposal Protocol for 2-Methoxyethyl Acetate

Disposal of 2-Methoxyethyl acetate must be conducted as hazardous waste. Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[7][11]

Step 1: Waste Collection and Segregation

» Designate a Waste Container: Use a clearly labeled, sealable, and chemically compatible
container for collecting 2-Methoxyethyl acetate waste.[7] The container should be kept
closed when not in use.[3][5]
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e Labeling: Label the container "Hazardous Waste: 2-Methoxyethyl Acetate" and include any
other hazard warnings as required by your institution's Environmental Health and Safety
(EHS) department.[7]

e Segregation: Keep 2-Methoxyethyl acetate waste separate from other chemical waste
streams unless specifically instructed otherwise by your EHS department.[7]

Step 2: Handling Spills
In the event of a spill, immediate and proper cleanup is crucial.

e Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[4][8]
[10]

o Ventilate the Area: Ensure the area is well-ventilated to disperse vapors.[6]
» Wear PPE: Don appropriate PPE before approaching the spill.[4]

» Contain and Absorb: For small spills, contain and absorb the liquid using an inert absorbent
material like vermiculite, sand, or earth.[4][8][10]

¢ Collect Residue: Carefully collect the absorbent material and contaminated residues and
place them into your designated hazardous waste container.[4]

o Decontaminate: Wash the spill area thoroughly.[4] Prevent runoff from entering drains.[4][6]
[11]

Step 3: Storage of Waste

e Secure Storage: Store the sealed hazardous waste container in a cool, dry, well-ventilated
area designated for flammable liquid storage.[4][5]

» Incompatibilities: Ensure the storage area is away from incompatible materials such as
strong oxidizing agents, strong acids, and strong bases.[2][8]

o Authorized Access: The storage area should be accessible only to trained and authorized
personnel.[4]
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Step 4: Final Disposal Procedure

Consult Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[4][5] Consult US EPA guidelines listed in 40 CFR Part 261.3 for hazardous
waste classification.[5]

Contact EHS: Arrange for pickup and disposal through your institution's EHS department or a
licensed chemical waste disposal company.[5][6][7]

Disposal Methods: Approved disposal methods include incineration in a licensed facility
equipped with an afterburner and scrubber or burial in a landfill specifically licensed to
accept chemical waste.[2][4][6]

Container Disposal: Empty containers are also considered hazardous as they may retain
product residue and explosive vapors.[3][4] They should be decontaminated or disposed of
in the same manner as the unused product.[4][7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Methoxyethyl acetate waste in a laboratory setting.
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Preparation & Collection

Generation of 2-Methoxyethyl Acetate Waste
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Caption: Workflow for the safe collection, storage, and disposal of 2-Methoxyethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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